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Compound of Interest

Compound Name:
Potassium P,P-

dimethylphosphonoacetate

CAS No.: 34170-88-2

Cat. No.: B1603588

Get Quote

CAS: 34170-88-2 | Formula:

| MW: 206.18 g/mol

Executive Summary & Molecular Architecture
Potassium P,P-dimethylphosphonoacetate (K-DMPA) represents a critical, albeit often

under-discussed, intermediate in the organophosphorus toolkit. While its parent ester—

trimethyl phosphonoacetate—is the standard bearer for Horner-Wadsworth-Emmons (HWE)

olefinations, the potassium salt variant offers unique chemoselectivity profiles essential for

complex API (Active Pharmaceutical Ingredient) synthesis.

Structurally, K-DMPA is characterized by a "hard-soft" ionic interface. The potassium cation (

) coordinates with the hard oxygen of the carboxylate, while the phosphonate moiety retains
two methyl esters. This specific architecture allows K-DMPA to function as a modular
attachment point. Unlike the volatile ester, the salt is a stable solid that serves as a precursor
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for generating phosphonoacetyl chlorides or mixed anhydrides—reagents used to "install" the
HWE-active warhead onto complex drug scaffolds (e.g., peptides, heterocycles) via amide or
ester linkages.

Structural Connectivity (Graphviz)
The following diagram illustrates the connectivity and the critical chelation zones that define the

molecule's reactivity.
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Caption: Connectivity map highlighting the ionic carboxylate interface and the phosphonate

core.

Spectroscopic Characterization
Precise identification of K-DMPA is critical, particularly when generated in situ. The following

spectroscopic data serves as a validation standard for purity assessment.

Nuclear Magnetic Resonance (NMR) Profile
The shift from the parent trimethyl ester to the potassium salt is most visible in the

carbonyl resonance and the

shift.
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Nucleus

Chemical Shift
(

, ppm)

Multiplicity
Coupling (

, Hz)
Assignment

30.0 Singlet - Phosphonate P

3.75 Doublet Hz (6H)

2.95 Doublet Hz (2H)

169.5 Doublet Hz

Carboxylate (

)

52.8 Doublet Hz

Methoxy (

)

35.2 Doublet Hz
-Methylene (

)

Note: Data approximated based on solvent shifts in

or

. The

shift of ~30.0 ppm is a distinct diagnostic marker for the salt form, downfield from the neutral
ester.

Infrared (IR) Spectroscopy[1]
Carboxylate (asymmetric stretch): 1600–1620 cm⁻¹ (Strong).

P=O Stretch: 1230–1250 cm⁻¹.

P-O-C Stretch: 1030–1060 cm⁻¹.

Synthetic Protocols
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For pharmaceutical applications, purity is paramount. We recommend the Silanolate Hydrolysis

Method over standard aqueous saponification to prevent decarboxylation and ensure

anhydrous isolation.

Protocol A: Anhydrous Preparation via KOTMS
This method utilizes Potassium Trimethylsilanolate (KOTMS) as a nucleophilic source of

potassium, cleaving the methyl ester under mild, non-aqueous conditions.[1]

Reagents:

Trimethyl phosphonoacetate (1.0 equiv)

Potassium Trimethylsilanolate (KOTMS) (1.0 equiv)

Solvent: Anhydrous Ether (

) or THF.

Workflow:

Dissolution: Dissolve Trimethyl phosphonoacetate in anhydrous

(0.5 M concentration) under Argon atmosphere.

Addition: Add KOTMS (solid) in a single portion at room temperature. The reaction is slightly

exothermic; maintain temperature

.

Precipitation: The potassium salt (K-DMPA) is insoluble in ether and will precipitate almost

immediately as a white solid.

Aging: Stir the suspension for 2 hours to ensure complete conversion.

Isolation: Filter the solid under inert gas (Schlenk filtration recommended).

Washing: Wash the filter cake with
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volumes of anhydrous ether to remove trimethylsilyl methoxide byproduct.

Drying: Dry under high vacuum (0.1 mmHg) for 6 hours.

Validation Check: Dissolve a small aliquot in

.

NMR must show a single peak at

30.0 ppm. Multiple peaks indicate hydrolysis of the phosphonate esters (over-reaction).

Applications in Drug Development
K-DMPA is rarely the final reagent; it is the architectural scaffold used to functionalize drug

molecules with the phosphonoacetate group.

"Warhead" Installation Strategy
In structure-activity relationship (SAR) studies, researchers often need to append a

phosphonoacetate group to an amine-bearing scaffold (e.g., a piperidine ring on a GPCR

ligand) to create a prodrug or a specific HWE precursor.

Mechanism:

Activation: K-DMPA is treated with Oxalyl Chloride to generate Dimethyl phosphonoacetyl

chloride.

Coupling: The acid chloride reacts with the amine/alcohol of the drug scaffold.

Result: A stable amide/ester linked HWE reagent is formed, which can then be cyclized or

olefinated intramolecularly.

Synthetic Workflow Diagram
The following diagram details the conversion of K-DMPA into a reactive intermediate for API

synthesis.
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Caption: Workflow for converting K-DMPA into a reactive electrophile for drug conjugation.

Synthesis of -Ketophosphonates
K-DMPA is also a precursor for
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-ketophosphonates, which are valuable intermediates for synthesizing

-unsaturated ketones.

Protocol: K-DMPA is treated with

and a base (TEA) to form a magnesium chelate, which is then acylated by an acid chloride.
Spontaneous decarboxylation follows, yielding the

-ketophosphonate.

Handling and Stability
Hygroscopicity: K-DMPA is moderately hygroscopic. Exposure to ambient moisture will lead

to the formation of a hydrate, altering the stoichiometry for subsequent activation steps.

Storage: Store in a desiccator or glovebox at room temperature.

Incompatibility: Avoid strong acids during storage, as they will protonate the carboxylate,

potentially catalyzing decarboxylation if heated.

References
Dybova, T. N., et al.Method of obtaining trimethyl ether of phosphonoacetic acid. RU Patent
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Dybowski, P., & Skowronska, A. (2005). Potassium Trimethylsilanolate-Mediated Conversion

of Dialkyl Phosphonates to Their Anhydrous Potassium Monoalkyl Phosphonates.[1]

Synthesis, 2005(4), 569-574. (Foundational protocol for silanolate hydrolysis). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Synthetic Utility of Potassium P,P-Dimethylphosphonoacetate]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1603588/docs#technical-
whitepaper-structural-dynamics-and-synthetic-utility-of-potassium-p-p-
dimethylphosphonoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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